Cas no 1396861-97-4 (4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-carboxamide)

• Product Name: 4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-carboxamide
• CAS No: 1396861-97-4
• MF: C₁₄H₁₄F₃N₃OS
• MW: 329.340672016144
• CID: 5401001
• PubChem ID: 71796949
• Update Time: 2025-06-12

4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)thiophene-2-carboxamide
• F6286-0038
• 4-methyl-N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]thiophene-2-carboxamide
• AKOS024547832
• VU0543543-1
• 1396861-97-4
• 4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-carboxamide

• Inchi： 1S/C14H14F3N3OS/c1-8-5-10(22-7-8)13(21)18-4-3-12-19-9(2)6-11(20-12)14(15,16)17/h5-7H,3-4H2,1-2H3,(H,18,21)
• InChI Key： ALFZXQIDJMIXTN-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NCCC1N=C(C)C=C(C(F)(F)F)N=1)=O

Computed Properties

• Exact Mass: 329.08096774g/mol
• Monoisotopic Mass: 329.08096774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-carboxamide

Introduction to 4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-carboxamide (CAS No. 1396861-97-4)

4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-carboxamide (CAS No. 1396861-97-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of both thiophene and pyrimidine moieties, which are known for their diverse biological activities. The structural features of this molecule, including its methyl and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The thiophene ring in this compound is a key structural element that imparts stability and reactivity, making it a valuable scaffold for drug design. Thiophene derivatives have been extensively studied for their role in various pharmacological mechanisms, including anti-inflammatory, antiviral, and anticancer effects. The pyrimidine moiety further enhances the biological relevance of this molecule by providing additional binding sites for interaction with biological targets. Specifically, the 4-methyl-6-(trifluoromethyl)pyrimidin-2-yl group introduces a high degree of lipophilicity and electronic tunability, which are critical factors in drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets at an unprecedented level of detail. The N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-carboxamide moiety has been found to exhibit promising binding affinity with enzymes and receptors involved in critical metabolic pathways. This has opened up new avenues for the development of novel therapeutics targeting diseases such as cancer, diabetes, and neurodegenerative disorders.

In the context of drug discovery, the synthesis and optimization of 4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-carboxamide have been influenced by cutting-edge synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance yield but also allow for the introduction of diverse functional groups, enabling fine-tuning of biological activity.

The pharmacological profile of this compound has been a subject of intense investigation in recent years. Preclinical studies have demonstrated that derivatives of thiophene-pyrimidine hybrids can modulate key signaling pathways involved in disease progression. For instance, the methyl and trifluoromethyl substituents have been shown to influence enzyme kinetics, leading to enhanced efficacy in inhibiting target proteins. This has prompted researchers to explore its potential as a lead compound for further development into clinical candidates.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of a trifluoromethyl group in this molecule not only increases its metabolic stability but also enhances binding affinity due to the strong electron-withdrawing effect of fluorine. This feature is particularly valuable in drug design, as it can improve pharmacokinetic properties such as bioavailability and half-life. The combination of these structural elements makes 4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-carboxamide a compelling candidate for further exploration.

From a medicinal chemistry perspective, the versatility of this compound lies in its ability to be modified at multiple positions while retaining its core pharmacophoric features. Researchers have been experimenting with various analogs by altering substituents on the thiophene and pyrimidine rings to optimize potency and selectivity. Such modifications are guided by structure-activity relationship (SAR) studies, which provide critical insights into how changes in molecular structure affect biological activity.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way compounds like 4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethy}thiophene-2-carboxamide are designed and evaluated. Predictive models can now forecast potential interactions between molecules and biological targets with remarkable accuracy, accelerating the identification of promising candidates for further testing. This interdisciplinary approach has significantly reduced the time and cost associated with traditional drug development pipelines.

In conclusion, 4-methyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethy}thiophene-2-carboxamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of thiophene and pyrimidine moieties, along with strategic substituents such as methyl and trifluoromethyl, makes it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play a crucial role in addressing some of the most challenging diseases faced by humanity today.